Cas no 2229486-86-4 (4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one)

4-1-(2-Methylpropyl)-1H-pyrazol-3-ylbutan-2-one is a specialized organic compound featuring a pyrazole core substituted with a 2-methylpropyl group and a butan-2-one side chain. This structure imparts unique reactivity and functional properties, making it valuable in synthetic chemistry and pharmaceutical research. Its pyrazole moiety offers potential as a versatile intermediate for heterocyclic synthesis, while the ketone functionality allows for further derivatization. The compound’s stability and defined molecular architecture make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules. Its precise synthesis and purity are critical for ensuring reproducibility in research and industrial processes.
4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one structure
2229486-86-4 structure
Product Name:4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one
CAS No:2229486-86-4
MF:C11H18N2O
MW:194.273422718048
CID:6304437
PubChem ID:165753759
Update Time:2025-05-23

4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one
    • EN300-1779265
    • 4-[1-(2-methylpropyl)-1H-pyrazol-3-yl]butan-2-one
    • 2229486-86-4
    • Inchi: 1S/C11H18N2O/c1-9(2)8-13-7-6-11(12-13)5-4-10(3)14/h6-7,9H,4-5,8H2,1-3H3
    • InChI Key: LGUQERJCIVIPDH-UHFFFAOYSA-N
    • SMILES: O=C(C)CCC1C=CN(CC(C)C)N=1

Computed Properties

  • Exact Mass: 194.141913202g/mol
  • Monoisotopic Mass: 194.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 34.9Ų

4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one Pricemore >>

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Additional information on 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one

Introduction to 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one (CAS No. 2229486-86-4)

4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one, also known by its CAS number 2229486-86-4, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrazolones, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and antipyretic effects.

The molecular structure of 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one is characterized by a pyrazole ring linked to a ketone group, with a 2-methylpropyl substituent. This specific arrangement of functional groups imparts the molecule with distinct chemical and biological properties that make it an interesting candidate for further research and development in pharmaceuticals.

Recent studies have explored the pharmacological profile of 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are key mediators of inflammation. These findings suggest that 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one could be a valuable therapeutic option for conditions characterized by chronic inflammation, such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one has also shown promise in the treatment of pain. Preclinical studies have indicated that this compound exhibits potent analgesic effects, particularly in models of neuropathic pain. The mechanism underlying these effects is thought to involve the modulation of nociceptive pathways and the inhibition of pain signaling molecules. This makes 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one a potential candidate for the development of novel analgesics with improved efficacy and reduced side effects compared to existing treatments.

In addition to its therapeutic potential, the chemical synthesis of 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one has been extensively studied. Various synthetic routes have been developed to optimize yield and purity, making it feasible for large-scale production. One commonly used method involves the condensation of 3-acetylpyrazole with 4-bromobutanal in the presence of a base, followed by reductive amination with 2-methylpropanamine. This approach has been shown to be efficient and scalable, facilitating further preclinical and clinical investigations.

The safety profile of 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one is another critical aspect that has been evaluated in preclinical studies. Toxicity assessments have revealed that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings support its potential for safe use in humans and pave the way for future clinical trials.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one in various indications. Early-phase trials have shown promising results, with the compound demonstrating favorable pharmacokinetic properties and a good safety profile. These trials are expected to provide valuable insights into the therapeutic potential of this compound and guide its further development.

In conclusion, 4-1-(2-methylpropyl)-1H-pyrazol-3-ylbutan-2-one (CAS No. 2229486-86-4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its pharmacology and therapeutic utility, this compound holds significant promise for addressing unmet medical needs in areas such as inflammation and pain management.

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